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Compound of Interest

Compound Name: Benzhydrol-d10

CAS No.: 1219802-30-8

Cat. No.: B1148997

Get Quote

Introduction: The Strategic Value of Isotopic
Labeling
In modern medicinal chemistry and bioanalysis, the strategic incorporation of stable isotopes—

particularly deuterium—has revolutionized both drug design and quantitative mass

spectrometry[1]. Benzhydrol-d10 (CAS: 74563-01-2), formally known as α -

phenylbenzenemethanol-d10, is a highly specialized building block where the ten hydrogen

atoms on the two phenyl rings are replaced by deuterium[2][3].

As a Senior Application Scientist, I frequently leverage Benzhydrol-d10 not merely as a

passive tracer, but as an active structural modifier. The +10 Da mass shift and the altered zero-

point energy (ZPE) of the C-D bonds compared to C-H bonds provide two distinct advantages:

absolute mass resolution in LC-MS/MS assays and the exploitation of the Kinetic Isotope Effect

(KIE) to enhance the metabolic stability of active pharmaceutical ingredients (APIs)[3][4].
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To effectively design synthetic routes, one must account for the subtle physicochemical shifts

induced by heavy isotope incorporation. The table below summarizes the core metrics of

standard Benzhydrol versus Benzhydrol-d10[2][3][5][6].

Property Benzhydrol (Unlabelled) Benzhydrol-d10

CAS Number 91-01-0 74563-01-2

Molecular Formula C₁₃H₁₂O C₁₃H₂D₁₀O

Molecular Weight 184.24 g/mol 194.30 g/mol

Monoisotopic Mass 184.0888 Da 194.1516 Da

Isotope Atom Count 0 10

Primary Application General API Precursor
KIE Probes, LC-MS/MS

Internal Standards

Core Application: Synthesis of Deuterated
Therapeutics
One of the most prominent commercial applications of Benzhydrol-d10 is its use as a

precursor in the synthesis of deuterated modafinil (and its enantiopure form, esmodafinil)[2][7].

Modafinil is a wakefulness-promoting agent metabolized in the liver via multiple pathways,

including aromatic ring hydroxylation mediated by Cytochrome P450 (CYP3A4) enzymes[7].

By synthesizing modafinil from Benzhydrol-d10, the resulting API possesses fully deuterated

phenyl rings. The causality here is rooted in quantum mechanics: the C-D bond has a lower

zero-point energy than the C-H bond, requiring a higher activation energy for the CYP450

ferryl-oxo species to cleave it[1]. This primary kinetic isotope effect (where kH​/kD​>1 ) effectively

suppresses aromatic hydroxylation, shunting metabolism to other pathways and potentially

prolonging the drug's half-life[4].
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Figure 1: Mechanism of metabolic stability achieved via the Kinetic Isotope Effect (KIE) using

deuterated APIs.

Validated Protocol: Synthesis of Modafinil-d10
Precursor
The synthesis relies on the generation of a highly stable diphenylmethyl carbocation. I

recommend the following self-validating protocol for the synthesis of the intermediate 2-

[(diphenylmethyl-d10)thio]acetamide[7][8].

Step-by-Step Methodology:

Carbocation Generation: In a 250 mL round-bottom flask, dissolve 10.0 g (51.4 mmol) of

Benzhydrol-d10 in 50 mL of Trifluoroacetic acid (TFA). Causality: TFA acts as both the

solvent and a strong acid catalyst. It protonates the hydroxyl group, facilitating the departure

of water to form a resonance-stabilized diphenylmethyl-d10 carbocation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1148997/docs?utm_src=pdf-body-img#advanced-applications-of-benzhydrol-d10-in-organic-synthesis-and-drug-development
https://grokipedia.com/page/esmodafinil
https://www.benchchem.com/zh/product/b1677380
https://www.benchchem.com/product/b1148997/docs?utm_src=pdf-body#advanced-applications-of-benzhydrol-d10-in-organic-synthesis-and-drug-development
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148997?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nucleophilic Attack: Slowly add 5.2 g (56.5 mmol) of thioglycolic acid to the stirring solution

at room temperature. Stir for 3 hours. The thiol acts as a strong nucleophile, attacking the

carbocation to form diphenylmethylthioacetic acid-d10[8].

Solvent Removal & Isolation: Remove TFA under reduced pressure. Quench the residue with

100 mL of ice-cold distilled water to precipitate the intermediate. Filter and dry under a

vacuum.

Amidation: Dissolve the dried acid in methanol and treat with excess anhydrous ammonia

gas (or ammonium hydroxide) in the presence of a coupling agent (e.g., CDI) to yield 2-

[(diphenylmethyl-d10)thio]acetamide[7].

Final Oxidation: The thioacetamide is oxidized using H2​O2​in glacial acetic acid to yield the

final Modafinil-d10 sulfoxide[8].
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Figure 2: Stepwise synthetic pathway from Benzhydrol-d10 to Modafinil-d10.

Bioanalytical Applications: LC-MS/MS Internal
Standards
In pharmacokinetic (PK) profiling, matrix effects in human plasma can cause significant ion

suppression or enhancement during Electrospray Ionization (ESI). To correct for this, an

Internal Standard (IS) that perfectly mimics the analyte's extraction recovery and

chromatographic retention time is required.

Derivatives of Benzhydrol-d10 are the gold standard for this purpose[1]. The +10 Da mass

shift ensures there is absolutely zero isotopic cross-talk between the natural drug (M, M+1,

M+2) and the internal standard (M+10).

Validated Protocol: Plasma Extraction for LC-MS/MS
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When quantifying modafinil in clinical samples, Modafinil-d10 (synthesized directly from

Benzhydrol-d10) is used as the IS.

Step-by-Step Methodology:

Sample Aliquoting: Transfer 200 µL of human plasma into a 1.5 mL microcentrifuge tube.

IS Spiking & Protein Precipitation: Add 600 µL of ice-cold acetonitrile (ACN) containing

Modafinil-d10 (IS) at a concentration of 50 ng/mL[8]. Causality: The 3:1 ratio of organic

solvent to plasma disrupts the hydration layer of plasma proteins, causing them to denature

and precipitate. The ice-cold temperature prevents the enzymatic degradation of the

analytes.

Homogenization: Vortex vigorously for 1 minute to ensure complete mixing and disruption of

protein-drug binding.

Phase Separation: Centrifuge at 10,000 x g for 10 minutes at 4°C[8]. This compacts the

denatured proteins into a hard pellet, leaving the drug and IS in the clear supernatant.

Analysis: Transfer 100 µL of the supernatant to an autosampler vial. Inject 5 µL into the LC-

MS/MS system, monitoring the MRM transition for Modafinil-d10 (e.g., m/z 284.1 → 177.1)

[7].

Plasma Sample
(200 µL)

Spike IS
(Modafinil-d10)

Protein Precipitation
(Ice-cold ACN)

Centrifugation
(10,000 x g)

LC-MS/MS
Quantification

Click to download full resolution via product page

Figure 3: High-throughput LC-MS/MS plasma extraction workflow utilizing a Benzhydrol-d10
derived IS.

Conclusion
Benzhydrol-d10 represents a critical intersection between synthetic organic chemistry and

advanced pharmacology. By providing a reliable source of fully deuterated phenyl rings, it

allows scientists to engineer metabolic resistance into next-generation therapeutics via the
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Kinetic Isotope Effect, while simultaneously providing the analytical chemistry community with

robust, interference-free internal standards for mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. labs.chem.ucsb.edu [labs.chem.ucsb.edu]

2. Benzhydrol-d10 | CAS 74563-01-2 | LGC Standards [lgcstandards.com]

3. clearsynth.com [clearsynth.com]

4. researchgate.net [researchgate.net]

5. guidechem.com [guidechem.com]

6. wap.guidechem.com [wap.guidechem.com]

7. grokipedia.com [grokipedia.com]

8. Modafinil acid | 112111-45-2 | Benchchem [benchchem.com]

To cite this document: BenchChem. [Advanced Applications of Benzhydrol-d10 in Organic
Synthesis and Drug Development]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1148997/docs#advanced-applications-of-benzhydrol-
d10-in-organic-synthesis-and-drug-development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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